Cas no 399506-42-4 (benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-)

• Product Name: benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-
• CAS No: 399506-42-4
• MF: C₂₆H₁₈F₆N₂O₃
• MW: 520.423147678375
• CID: 1111973
• PubChem ID: 17834648
• Update Time: 2025-04-20

benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-
• 4-(4-(4-(4-amino-2-(trifluoromethyl)phenoxy)phenoxy)phenoxy)-3-(trifluoromethyl)benzenamine
• bis[4-(4-amino-2-trifluoromethylphenoxy)phenyl]ether
• NIZHCIQUBTXIGX-UHFFFAOYSA-N
• SCHEMBL7187793
• 399506-42-4
• 4,4'-[Oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)aniline]
• 4,4'-((Oxybis(4,1-phenylene))bis(oxy))bis(3-(trifluoromethyl)aniline)
• DA-22648

• Inchi： 1S/C26H18F6N2O3/c27-25(28,29)21-13-15(33)1-11-23(21)36-19-7-3-17(4-8-19)35-18-5-9-20(10-6-18)37-24-12-2-16(34)14-22(24)26(30,31)32/h1-14H,33-34H2
• InChI Key： NIZHCIQUBTXIGX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1)OC1C=CC(=CC=1C(F)(F)F)N)N)(F)F

Computed Properties

• Exact Mass: 520.12216141g/mol
• Monoisotopic Mass: 520.12216141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 79.7Ų